N-(2-hydroxyethyl)-N-methylfuranamide

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C8H11NO3/c1-9(4-5-10)8(11)7-3-2-6-12-7/h2-3,6,10H,4-5H2,1H3
• InChI Key: HVDSURQUKMYNTF-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=CC=CO1

Description

N-(2-hydroxyethyl)-N-methylfuranamide is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A one liter, three necked flask was equipped with overhead stirrer, nitrogen atmosphere and an addition funnel. The flask was charged with 115 g of 2-(methylamino)ethanol (1.53 mol.) and 500 ml of dichloromethane. The reaction flask was cooled with an ice bath. Next, 100 g of furoyl chloride (0.77 mol.) was slowly added via the addition funnel over 2.5 hours. The dichloromethane was washed with NaCl(aq.). Next, the NaCl(aq.) layer was extracted with dichloromethane and the two dichloromethane layers were combined and dried over MgSO4. The dichloromethane was removed with a rotoevaporator to yield 75 g (44%) of N-(2-hydroxyethyl)-N-methylfuranamide.